Temocillin disodium salt Temocillin disodium salt Temocillin is a penicillin compound having a 6alpha-methoxy and 6beta-[2-carboxy(thiophen-3-yl)acetamido side-groups. It is a conjugate acid of a temocillin(2-).
Temocillin has been investigated in Infection, Liver Dysfunction, and Urinary Tract Infection.
Temocillin is a semisynthetic, narrow-spectrum, beta-lactamase-resistant penicillin with antibacterial activity. Temocillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall, eventually causing cell lysis.
Brand Name: Vulcanchem
CAS No.: 61545-06-0
VCID: VC21069699
InChI: InChI=1S/C16H18N2O7S2/c1-15(2)9(12(22)23)18-13(24)16(25-3,14(18)27-15)17-10(19)8(11(20)21)7-4-5-26-6-7/h4-6,8-9,14H,1-3H3,(H,17,19)(H,20,21)(H,22,23)/t8?,9-,14+,16-/m0/s1
SMILES: CC1(C(N2C(S1)C(C2=O)(NC(=O)C(C3=CSC=C3)C(=O)[O-])OC)C(=O)[O-])C.[Na+].[Na+]
Molecular Formula: C16H18N2O7S2
Molecular Weight: 414.5 g/mol

Temocillin disodium salt

CAS No.: 61545-06-0

Cat. No.: VC21069699

Molecular Formula: C16H18N2O7S2

Molecular Weight: 414.5 g/mol

* For research use only. Not for human or veterinary use.

Temocillin disodium salt - 61545-06-0

Specification

Description Temocillin is a penicillin compound having a 6alpha-methoxy and 6beta-[2-carboxy(thiophen-3-yl)acetamido side-groups. It is a conjugate acid of a temocillin(2-).
Temocillin has been investigated in Infection, Liver Dysfunction, and Urinary Tract Infection.
Temocillin is a semisynthetic, narrow-spectrum, beta-lactamase-resistant penicillin with antibacterial activity. Temocillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall, eventually causing cell lysis.
CAS No. 61545-06-0
Molecular Formula C16H18N2O7S2
Molecular Weight 414.5 g/mol
IUPAC Name (2S,5R,6S)-6-[(2-carboxy-2-thiophen-3-ylacetyl)amino]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
Standard InChI InChI=1S/C16H18N2O7S2/c1-15(2)9(12(22)23)18-13(24)16(25-3,14(18)27-15)17-10(19)8(11(20)21)7-4-5-26-6-7/h4-6,8-9,14H,1-3H3,(H,17,19)(H,20,21)(H,22,23)/t8?,9-,14+,16-/m0/s1
Standard InChI Key BVCKFLJARNKCSS-DWPRYXJFSA-N
Isomeric SMILES CC1([C@@H](N2[C@H](S1)[C@@](C2=O)(NC(=O)C(C3=CSC=C3)C(=O)O)OC)C(=O)O)C
SMILES CC1(C(N2C(S1)C(C2=O)(NC(=O)C(C3=CSC=C3)C(=O)[O-])OC)C(=O)[O-])C.[Na+].[Na+]
Canonical SMILES CC1(C(N2C(S1)C(C2=O)(NC(=O)C(C3=CSC=C3)C(=O)O)OC)C(=O)O)C

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